![molecular formula C21H25F3N2O B3853854 1-[2-(4-methoxyphenyl)-1-methylethyl]-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B3853854.png)
1-[2-(4-methoxyphenyl)-1-methylethyl]-4-[3-(trifluoromethyl)phenyl]piperazine
Overview
Description
1-[2-(4-methoxyphenyl)-1-methylethyl]-4-[3-(trifluoromethyl)phenyl]piperazine, commonly known as MPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTP belongs to the class of piperazine derivatives and has been used in various studies to understand its mechanism of action, biochemical and physiological effects, and potential applications in research.
Mechanism of Action
MPTP is metabolized in the brain to MPP+ (1-methyl-4-phenylpyridinium), which is selectively taken up by dopaminergic neurons through the dopamine transporter. MPP+ then inhibits mitochondrial complex I, leading to oxidative stress and cell death. This mechanism is similar to the pathophysiology of Parkinson's disease, making MPTP a valuable tool for studying the disease.
Biochemical and Physiological Effects:
MPTP has been shown to selectively destroy dopaminergic neurons in the substantia nigra of the brain, leading to symptoms similar to Parkinson's disease. These symptoms include tremors, rigidity, and bradykinesia. MPTP has also been shown to cause oxidative stress and inflammation in the brain, which may contribute to the neurodegenerative process.
Advantages and Limitations for Lab Experiments
One of the major advantages of using MPTP in scientific research is its ability to selectively destroy dopaminergic neurons in the brain, making it a valuable tool for studying Parkinson's disease. However, MPTP has limitations as a model for the disease, as it does not fully replicate the pathophysiology of the disease. Additionally, MPTP has potential toxic effects and must be handled with care in the laboratory.
Future Directions
There are several future directions for research involving MPTP. One area of research involves the use of MPTP as a tool to study the neuroprotective effects of various compounds. Another area of research involves the development of new animal models of Parkinson's disease that more closely replicate the pathophysiology of the disease. Additionally, there is ongoing research into the potential use of MPTP as a therapeutic agent for Parkinson's disease.
Scientific Research Applications
MPTP has been extensively used in scientific research due to its potential applications in various fields. One of the major areas of research involves its use as a tool to study the dopaminergic system in the brain. MPTP is known to selectively destroy dopaminergic neurons in the substantia nigra of the brain, leading to symptoms similar to Parkinson's disease. This model has been used to study the pathophysiology of Parkinson's disease and to test potential treatments for the disease.
properties
IUPAC Name |
1-[1-(4-methoxyphenyl)propan-2-yl]-4-[3-(trifluoromethyl)phenyl]piperazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25F3N2O/c1-16(14-17-6-8-20(27-2)9-7-17)25-10-12-26(13-11-25)19-5-3-4-18(15-19)21(22,23)24/h3-9,15-16H,10-14H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHWNYQSDSYNAEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)OC)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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